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Compound of Interest

Compound Name: 2-Acetyl-5-methylpyridine

Cat. No.: B1317126

Technical Guide: 2-Acetyl-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Acetyl-5-methylpyridine, a heterocyclic
ketone of interest in medicinal chemistry and synthetic organic chemistry. This document
outlines its chemical identity and structure, serving as a foundational resource for its application
in research and development.

Chemical Identity and Properties

2-Acetyl-5-methylpyridine, also known by its systematic name 1-(5-methylpyridin-2-
yl)ethanone, is a substituted pyridine derivative. The presence of both a methyl group and an
acetyl group on the pyridine ring makes it a versatile building block for the synthesis of more
complex molecules.

A comprehensive summary of its chemical identifiers is presented in the table below, facilitating
accurate documentation and procurement.
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Identifier Value Source

CAS Number 5308-63-4 [1][2]

Molecular Formula CsHsaNO [1112][3][4]

Molecular Weight 135.16 g/mol [1]
1-(5-methylpyridin-2-

IUPAC Name yl)(ethano:epy

Synonyms 2-Acetyl-5-methylpyridine [1][2]

INChl=1S/C8HINO/c1-6-3-4-
InChl [3][4]
8(7(2)10)9-5-6/h3-5H,1-2H3

SBFBKLLKNHMBOH-
InChiKey [3][4]
UHFFFAOYSA-N

SMILES CC(=0)clccc(C)enl [3]

Chemical Structure

The molecular structure of 2-Acetyl-5-methylpyridine consists of a pyridine ring substituted at
the 2-position with an acetyl group (a carbonyl group bonded to a methyl group) and at the 5-
position with a methyl group. This arrangement of functional groups influences its chemical
reactivity and potential as a precursor in various synthetic pathways.

Caption: Chemical structure of 2-Acetyl-5-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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